Cas no 75180-41-5 (Benzene,[1-(isothiocyanatomethyl)cyclopropyl]-)

• Product Name: Benzene,[1-(isothiocyanatomethyl)cyclopropyl]-
• CAS No: 75180-41-5
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 571925
• PubChem ID: 3018572
• Update Time: 2025-04-19

Benzene,[1-(isothiocyanatomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[1-(isothiocyanatomethyl)cyclopropyl]-
• (1-phenylcyclopropyl)methyl isothiocyanate
• [1-(isothiocyanatomethyl)cyclopropyl]benzene
• Benzene,[1-(isothiocyanatomethyl)cyclopropyl]
• EINECS 278-095-5
• SCHEMBL11291945
• DTXSID10996647
• 75180-41-5
• (1-(Isothiocyanatomethyl)cyclopropyl)benzene
• NS00058654

• Inchi： 1S/C11H11NS/c13-9-12-8-11(6-7-11)10-4-2-1-3-5-10/h1-5H,6-8H2
• InChI Key： LOQAGKKIXWJZSJ-UHFFFAOYSA-N
• SMILES： S=C=NCC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 189.06100
• Monoisotopic Mass: 189.06122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• XLogP3: 3.8

Experimental Properties

• Density: 1.1
• Boiling Point: 317.7°C at 760 mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.605
• PSA: 44.45000
• LogP: 2.82100